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Compound of Interest

Compound Name: 7-Nonenal, 8-methyl-

Cat. No.: B058376 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity chemical compounds is a critical starting point for robust and reproducible

experimentation. This in-depth guide focuses on the commercial availability and purity of 8-

methyl-7-nonenal (CAS No. 118343-81-0), a volatile organic compound with potential

applications in flavor, fragrance, and chemical synthesis.

This technical document provides a structured overview of commercial suppliers, available

purity data, and relevant experimental considerations for 8-methyl-7-nonenal, also referred to

as 7-nonenal, 8-methyl-. All quantitative information is summarized in clear, comparative

tables, and logical workflows are visualized to aid in experimental design and execution.

Commercial Suppliers and Purity
The commercial availability of 8-methyl-7-nonenal is somewhat limited, with a few specialized

chemical suppliers listing the compound. The purity of commercially available 8-methyl-7-

nonenal can vary, and it is crucial for researchers to obtain a certificate of analysis (CoA) from

the supplier to confirm the exact purity and identify any potential impurities.

Based on available data, the purity of related nonenal compounds that have been synthesized

for research purposes is typically high. For instance, a synthesized batch of the closely related

8-nonenal was reported to have a purity of approximately 97%, as determined by gas

chromatography (GC).[1] While this provides a benchmark, the purity of commercially supplied

8-methyl-7-nonenal should be independently verified.
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Table 1: Commercial Supplier Information for 8-Methyl-7-Nonenal

Supplier Name Website/Contact CAS Number Notes

Chemical Point Italia

s.r.l.

ChemBuyersGuide.co

m
118343-81-0

Listed as a supplier.

Purity and stock

status require direct

inquiry.

Conier Chem and

Pharma Limited

ChemBuyersGuide.co

m
118343-81-0

Listed as a supplier.

Purity and stock

status require direct

inquiry.

Shanghai Nianxing

Industrial Co., Ltd.
Chemsrc.com 118343-81-0

Listed on a chemical

sourcing platform.

Direct contact is

necessary to confirm

availability and

specifications.

Table 2: Physical and Chemical Properties of 8-Methyl-7-Nonenal

Property Value Source

Molecular Formula C₁₀H₁₈O Chemsrc.com

Molecular Weight 154.25 g/mol Chemsrc.com

CAS Number 118343-81-0 Chemsrc.com

Experimental Protocols and Considerations
Due to the specialized nature of 8-methyl-7-nonenal, detailed experimental protocols are not

widely published. However, standard analytical techniques for volatile aldehydes are directly

applicable.
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Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
A primary method for assessing the purity of 8-methyl-7-nonenal is Gas Chromatography-Mass

Spectrometry (GC-MS). This technique separates the components of a sample and provides

mass spectra for their identification.

General GC-MS Protocol:

Sample Preparation: Prepare a dilute solution of 8-methyl-7-nonenal in a high-purity volatile

solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector port.

Gas Chromatography:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is

suitable for separating volatile compounds.

Carrier Gas: Helium or hydrogen at a constant flow rate.

Oven Program: A temperature gradient program is typically used to ensure good

separation of components. For example, start at a low temperature (e.g., 40°C), hold for a

few minutes, and then ramp up to a higher temperature (e.g., 250°C).

Mass Spectrometry:

Ionization: Electron Ionization (EI) is commonly used.

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer.

Data Acquisition: Scan a mass range appropriate for the expected compound and its

fragments (e.g., m/z 35-350).

Data Analysis:

The purity is determined by the relative peak area of 8-methyl-7-nonenal compared to the

total area of all peaks in the chromatogram.
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The mass spectrum of the main peak should be compared with a reference spectrum (if

available) or analyzed for characteristic fragmentation patterns to confirm the identity of

the compound.

Logical and Experimental Workflows
To facilitate the procurement and experimental use of 8-methyl-7-nonenal, the following

diagrams illustrate key processes.
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Procurement and Quality Control Workflow for 8-Methyl-7-Nonenal
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Caption: Procurement and quality control workflow for chemical standards.
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Hypothetical Signaling Pathway Involving a Volatile Aldehyde
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Caption: Hypothetical olfactory signaling pathway for a volatile aldehyde.
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Conclusion
For researchers and professionals in drug development, obtaining well-characterized

compounds is paramount. While 8-methyl-7-nonenal is not as widely available as more

common reagents, it can be sourced from specialized suppliers. It is imperative to perform

independent quality control, such as GC-MS analysis, to verify the purity of the procured

material before its inclusion in any experimental workflow. The methodologies and workflows

presented in this guide provide a framework for the successful procurement and utilization of 8-

methyl-7-nonenal in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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